N-benzyl-3-({[(2-furylmethyl)amino]carbonothioyl}amino)benzamide
Overview
Description
N-benzyl-3-({[(2-furylmethyl)amino]carbonothioyl}amino)benzamide, commonly known as BFA, is a synthetic compound that has been studied for its potential applications in scientific research. This compound is a benzamide derivative and is often used as a tool in biochemical and physiological studies.
Mechanism of Action
BFA inhibits ARF GTPases by binding to their nucleotide-binding sites and preventing the exchange of GDP for GTP. This leads to the disruption of membrane trafficking and the fragmentation of the Golgi complex. BFA also induces the formation of large cytoplasmic vacuoles and disrupts the lysosomal pathway. The exact mechanism of BFA-induced autophagy is still under investigation, but it is thought to involve the inhibition of ARF-dependent signaling pathways.
Biochemical and Physiological Effects:
BFA has been shown to have a variety of biochemical and physiological effects. In addition to its effects on membrane trafficking and autophagy, BFA has been shown to induce apoptosis in cancer cells and inhibit the proliferation of tumor cells. BFA has also been shown to have anti-inflammatory effects and may be useful in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using BFA in lab experiments is its potency and specificity as an ARF inhibitor. BFA has been shown to be effective at low concentrations and has a high degree of selectivity for ARF. However, one limitation of using BFA is its toxicity at higher concentrations. BFA has been shown to induce cell death and disrupt cellular processes at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on BFA. One area of interest is the role of BFA in autophagy and its potential as a therapeutic target for autophagy-related diseases. Another area of interest is the development of BFA derivatives with improved potency and selectivity for ARF. Additionally, further studies are needed to fully understand the mechanism of BFA-induced apoptosis and its potential as an anti-cancer agent.
Scientific Research Applications
BFA has been used in a variety of scientific research applications, including studies on protein trafficking, endocytosis, and autophagy. BFA is a potent inhibitor of ADP-ribosylation factor (ARF) GTPases, which are important regulators of vesicle trafficking and membrane dynamics. BFA has been shown to disrupt the Golgi complex and inhibit protein transport from the endoplasmic reticulum to the Golgi. BFA has also been used as a tool to study the role of ARF in autophagy and endocytosis.
properties
IUPAC Name |
N-benzyl-3-(furan-2-ylmethylcarbamothioylamino)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O2S/c24-19(21-13-15-6-2-1-3-7-15)16-8-4-9-17(12-16)23-20(26)22-14-18-10-5-11-25-18/h1-12H,13-14H2,(H,21,24)(H2,22,23,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWOAJLVFSPELMG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)C2=CC(=CC=C2)NC(=S)NCC3=CC=CO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-3-{[(furan-2-ylmethyl)carbamothioyl]amino}benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.